![molecular formula C14H20ClN3O B7435277 2-Tert-butyl-4-chloro-5-(4-methylidenepiperidin-1-yl)pyridazin-3-one](/img/structure/B7435277.png)
2-Tert-butyl-4-chloro-5-(4-methylidenepiperidin-1-yl)pyridazin-3-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-Tert-butyl-4-chloro-5-(4-methylidenepiperidin-1-yl)pyridazin-3-one, also known as PNU-282987, is a selective agonist for the alpha-7 subtype of nicotinic acetylcholine receptors (α7-nAChRs). This chemical compound has gained attention due to its potential therapeutic applications in treating various neurological and psychiatric disorders.
Mechanism of Action
2-Tert-butyl-4-chloro-5-(4-methylidenepiperidin-1-yl)pyridazin-3-one is a selective agonist for the α7-nAChRs, which are widely expressed in the central nervous system. Activation of these receptors leads to the release of various neurotransmitters, including dopamine, glutamate, and acetylcholine, which play important roles in cognitive function and memory formation. 2-Tert-butyl-4-chloro-5-(4-methylidenepiperidin-1-yl)pyridazin-3-one binds to the α7-nAChRs and enhances the release of these neurotransmitters, leading to improved cognitive function and neuroprotection.
Biochemical and Physiological Effects:
2-Tert-butyl-4-chloro-5-(4-methylidenepiperidin-1-yl)pyridazin-3-one has been shown to have several biochemical and physiological effects, including improved cognitive function, neuroprotection, and analgesia. It has also been shown to increase the release of various neurotransmitters, including dopamine and acetylcholine, which play important roles in memory formation and cognitive function.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 2-Tert-butyl-4-chloro-5-(4-methylidenepiperidin-1-yl)pyridazin-3-one in lab experiments is its selectivity for the α7-nAChRs. This allows for more specific targeting of these receptors and reduces the potential for off-target effects. However, one limitation of using 2-Tert-butyl-4-chloro-5-(4-methylidenepiperidin-1-yl)pyridazin-3-one is its relatively low potency, which may require higher concentrations to achieve desired effects.
Future Directions
There are several future directions for research on 2-Tert-butyl-4-chloro-5-(4-methylidenepiperidin-1-yl)pyridazin-3-one. One area of interest is its potential use in treating Alzheimer's disease and other neurodegenerative disorders. Another direction is the development of more potent analogs of 2-Tert-butyl-4-chloro-5-(4-methylidenepiperidin-1-yl)pyridazin-3-one that may have improved therapeutic effects. Additionally, further studies are needed to fully understand the biochemical and physiological effects of 2-Tert-butyl-4-chloro-5-(4-methylidenepiperidin-1-yl)pyridazin-3-one and its potential use in treating other neurological and psychiatric disorders.
Synthesis Methods
The synthesis of 2-Tert-butyl-4-chloro-5-(4-methylidenepiperidin-1-yl)pyridazin-3-one involves a multi-step process that includes the reaction of 4-chloro-3-nitropyridine with tert-butyl acrylate to form 2-tert-butyl-4-chloro-5-nitropyridine. This intermediate is then reduced using hydrogen gas and palladium on carbon to form 2-tert-butyl-4-chloro-5-aminopyridine. The amination of this intermediate with 4-methylidenepiperidine yields the final product, 2-Tert-butyl-4-chloro-5-(4-methylidenepiperidin-1-yl)pyridazin-3-one.
Scientific Research Applications
2-Tert-butyl-4-chloro-5-(4-methylidenepiperidin-1-yl)pyridazin-3-one has been extensively studied for its potential therapeutic applications in various neurological and psychiatric disorders. It has been shown to have neuroprotective effects and can improve cognitive function in animal models of Alzheimer's disease and schizophrenia. 2-Tert-butyl-4-chloro-5-(4-methylidenepiperidin-1-yl)pyridazin-3-one has also been studied for its potential use in treating neuropathic pain, depression, and anxiety disorders.
properties
IUPAC Name |
2-tert-butyl-4-chloro-5-(4-methylidenepiperidin-1-yl)pyridazin-3-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H20ClN3O/c1-10-5-7-17(8-6-10)11-9-16-18(14(2,3)4)13(19)12(11)15/h9H,1,5-8H2,2-4H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SYIHGTAHRBORNC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)N1C(=O)C(=C(C=N1)N2CCC(=C)CC2)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H20ClN3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
281.78 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Tert-butyl-4-chloro-5-(4-methylidenepiperidin-1-yl)pyridazin-3-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.